Cas no 688356-45-8 (2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide)

• Product Name: 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• CAS No: 688356-45-8
• MF: C₂₆H₂₇N₅O₅S₂
• MW: 553.653083086014
• CID: 5341235
• Update Time: 2025-07-17

2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-((3,5-dimethoxyphenyl)amino)quinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide
• 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• ChemDiv1_014145
• HMS627C21
• 2-[4-(3,5-dimethoxyanilino)quinazolin-2-yl]sulfanyl-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}thio)acetam

• Inchi： 1S/C26H27N5O5S2/c1-35-19-13-18(14-20(15-19)36-2)29-25-22-5-3-4-6-23(22)30-26(31-25)37-16-24(32)28-12-11-17-7-9-21(10-8-17)38(27,33)34/h3-10,13-15H,11-12,16H2,1-2H3,(H,28,32)(H2,27,33,34)(H,29,30,31)
• InChI Key： XHELRQZMICXMLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(CSC1=NC2C=CC=CC=2C(=N1)NC1C=C(C=C(C=1)OC)OC)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 840
• XLogP3: 4.1
• Topological Polar Surface Area: 179

Additional information on 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

Research Update on 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide (CAS: 688356-45-8)

Recent studies have highlighted the potential of 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide (CAS: 688356-45-8) as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinazoline scaffold and sulfonamide moiety, has demonstrated significant biological activity, particularly in targeting protein kinases and modulating cellular signaling pathways. The following sections provide a comprehensive overview of the latest research findings, focusing on its mechanism of action, pharmacological properties, and potential clinical applications.

The synthesis and structural optimization of 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide have been extensively explored to enhance its bioavailability and target specificity. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed novel synthetic routes that improve yield and purity while reducing side reactions. These advancements are critical for scaling up production and facilitating further preclinical studies.

In vitro and in vivo studies have revealed that this compound exhibits potent inhibitory effects on specific tyrosine kinases, including EGFR and VEGFR, which are implicated in various cancers. For instance, a 2023 study demonstrated that 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide effectively suppressed tumor growth in xenograft models of non-small cell lung cancer (NSCLC) with minimal toxicity. These findings underscore its potential as a targeted therapy for oncology indications.

Beyond its anticancer properties, recent research has also explored the compound's anti-inflammatory and antimicrobial activities. A 2024 study published in European Journal of Medicinal Chemistry reported that derivatives of this molecule exhibited notable efficacy against multidrug-resistant bacterial strains, suggesting its utility in addressing antibiotic resistance. Additionally, its ability to modulate inflammatory cytokines positions it as a candidate for treating autoimmune disorders.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide. Current research efforts are focused on improving its solubility and metabolic stability through structural modifications. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide represents a multifaceted therapeutic agent with broad applicability in oncology, infectious diseases, and inflammation. Continued research and development are essential to fully realize its clinical potential and address existing limitations. This compound exemplifies the innovative strides being made in chemical biology to tackle complex medical challenges.